4-benzyl-2-(2-fluorobenzyl)-N-isobutyl-1,5-dioxo-1,2,4,5-tetrahydro-[1,2,4]triazolo[4,3-a]quinazoline-8-carboxamide

• IUPAC Name: 4-benzyl-2-[(2-fluorophenyl)methyl]-N-(2-methylpropyl)-1,5-dioxo-[1,2,4]triazolo[4,3-a]quinazoline-8-carboxamide
• InChI: InChI=1S/C28H26FN5O3/c1-18(2)15-30-25(35)20-12-13-22-24(14-20)34-27(32(26(22)36)16-19-8-4-3-5-9-19)31-33(28(34)37)17-21-10-6-7-11-23(21)29/h3-14,18H,15-17H2,1-2H3,(H,30,35)
• InChI Key: LNXGMOCKBQSEJX-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CNC(=O)C1=CC2=C(C=C1)C(=O)N(C3=NN(C(=O)N23)CC4=CC=CC=C4F)CC5=CC=CC=C5
• Molecular Formula: C28H26FN5O3
• Molecular Weight: 499.5 g/mol
• CAS No.: 1105212-54-1

Description

This compound belongs to the [1,2,4]triazolo[4,3-a]quinazoline family, a class of nitrogen-containing heterocycles with demonstrated pharmacological relevance. The core structure consists of a fused triazole and quinazoline system, substituted at positions 2, 4, and 6. Key features include:

• Benzyl groups: A 4-benzyl substituent at position 4 and a 2-fluorobenzyl group at position 2.
• Isobutyl chain: An N-isobutyl carboxamide at position 7.
• Diketone system: 1,5-dioxo functionality in the tetrahydroquinazoline scaffold.

The fluorine atom on the benzyl group enhances lipophilicity and metabolic stability, while the isobutyl chain may influence solubility and target binding. The compound’s synthesis likely involves multi-step reactions, including Friedel-Crafts acylation, hydrazide formation, and cyclization, as seen in analogous triazoloquinazoline syntheses .

Biological Activity

The compound 4-benzyl-2-(2-fluorobenzyl)-N-isobutyl-1,5-dioxo-1,2,4,5-tetrahydro-[1,2,4]triazolo[4,3-a]quinazoline-8-carboxamide (CAS Number: 1105212-54-1) is a member of the triazoloquinazoline family, known for its diverse biological activities and potential therapeutic applications. This article delves into the biological activity of this compound, focusing on its mechanisms of action, therapeutic potential, and relevant research findings.

Chemical Structure and Properties

The molecular formula of the compound is C_{28}H_{26}F_{N}_{5}O_{3}, with a molecular weight of approximately 499.5 g/mol. The structure features a triazoloquinazoline core, which is significant in medicinal chemistry due to its ability to interact with various biological targets.

Property	Value
Molecular Formula	C_{28}H_{26}F_{N}_{5}O_{3}
Molecular Weight	499.5 g/mol
CAS Number	1105212-54-1

The biological activity of 4-benzyl-2-(2-fluorobenzyl)-N-isobutyl-1,5-dioxo-1,2,4,5-tetrahydro-[1,2,4]triazolo[4,3-a]quinazoline-8-carboxamide is primarily attributed to its ability to interact with specific molecular targets within cells. The presence of a fluorobenzyl group is thought to enhance binding affinity and specificity towards certain receptors or enzymes. The compound may exhibit:

• Anticancer Activity : Preliminary studies suggest that it may inhibit tumor growth by targeting pathways involved in cell proliferation and apoptosis.
• Antimicrobial Properties : Similar compounds in its class have shown effectiveness against bacterial and fungal pathogens.

Case Studies and Research Findings

• Anticancer Activity :
  • A study evaluated the efficacy of triazoloquinazoline derivatives against various cancer cell lines. The results indicated that compounds with similar structures exhibited significant cytotoxic effects on ovarian cancer xenografts in nude mice, achieving tumor growth suppression rates exceeding 100% in some cases .
• Antimicrobial Screening :
  • In a comparative analysis of triazoloquinazoline derivatives, certain compounds demonstrated notable activity against Pseudomonas aeruginosa, Bacillus cereus, and Staphylococcus aureus. These findings highlight the potential of this class of compounds in developing new antimicrobial agents .
• Mechanistic Studies :
  • Research involving molecular docking studies has suggested that the compound may interact with key enzymes involved in metabolic pathways critical for cancer cell survival. This interaction could lead to enhanced therapeutic efficacy compared to existing treatments .

Pharmacokinetics and Toxicology

Understanding the pharmacokinetics (PK) and toxicology (Tox) profiles of this compound is essential for assessing its viability as a therapeutic agent:

• Pharmacokinetics : Initial studies indicate favorable absorption characteristics; however, further investigations are needed to fully elucidate the bioavailability and half-life in vivo.
• Toxicological Studies : Safety assessments have shown that derivatives of triazoloquinazolines generally exhibit low toxicity profiles at therapeutic doses.

Comparison with Similar Compounds

Substituent Variations in Key Analogs

The following analogs share the [1,2,4]triazolo[4,3-a]quinazoline core but differ in substituents and pharmacological profiles:

Compound Name	Position 2 Substituent	Position 4 Substituent	Position 8 Substituent	Key Modifications
4-Benzyl-2-(2-fluorobenzyl)-N-isobutyl-1,5-dioxo-1,2,4,5-tetrahydro-[1,2,4]triazolo[4,3-a]quinazoline-8-carboxamide	2-Fluorobenzyl	Benzyl	N-Isobutyl	Fluorine enhances stability
4-Benzyl-2-(4-vinylbenzyl)-N-isobutyl-1,5-dioxo-1,2,4,5-tetrahydro-[1,2,4]triazolo[4,3-a]quinazoline-8-carboxamide	4-Vinylbenzyl	Benzyl	N-Isobutyl	Vinyl group for polymerization
2-(3-Chlorobenzyl)-N,4-diisobutyl-1,5-dioxo-1,2,4,5-tetrahydro[1,2,4]triazolo[4,3-a]quinazoline-8-carboxamide	3-Chlorobenzyl	Diisobutyl	N-Isobutyl	Chlorine for increased polarity

Key Observations :

• Fluorine vs. Chlorine : The 2-fluorobenzyl substituent in the target compound reduces metabolic oxidation compared to the 3-chlorobenzyl analog, which may increase plasma half-life .

Spectral and Structural Analysis

• IR Spectroscopy :

  • The target compound’s IR spectrum lacks the C=O stretch (~1663–1682 cm⁻¹) observed in precursor hydrazinecarbothioamides, confirming cyclization to the triazoloquinazoline core .
  • The absence of νS-H (~2500–2600 cm⁻¹) in analogs like [7–9] () supports the thione tautomer dominance, a feature critical for stability .

• 1H-NMR and 13C-NMR :

  • The 2-fluorobenzyl group in the target compound shows distinct aromatic splitting patterns (e.g., doublet of doublets for ortho-fluorine protons) compared to the singlet for vinyl or chlorobenzyl protons in analogs .
  • The isobutyl carboxamide at position 8 exhibits characteristic tert-butyl splitting (δ ~1.0–1.2 ppm) in all analogs .

Preparation Methods

Starting Material Selection

The quinazoline precursor typically derives from anthranilic acid derivatives. Source demonstrates that 3-aminoquinazolin-4(3H)-one serves as a versatile intermediate, synthesized via:

• Cyclization of anthranilamide with formamidine acetate under reflux (Yield: 72-85%)
• Microwave-assisted synthesis reducing reaction time from 6 h to 45 min.

Reaction Conditions

Parameter	Specification
Solvent	Dimethylformamide
Temperature	160°C (reflux)
Catalyst	p-Toluenesulfonic acid
Purification	Recrystallization (ethanol)

Oxidation to 1,5-Dione

Controlled oxidation of the quinazoline intermediate employs Jones reagent (CrO₃/H₂SO₄) at 0-5°C to prevent over-oxidation. Source reports optimal molar ratios of 1:1.2 (quinazoline:CrO₃) for 89% yield.

Triazole Annulation

[3+2] Cycloaddition Strategy

The triazolo[4,3-a] fusion is achieved through Huisgen cycloaddition between:

• Azide component : 8-azidoquinazoline-1,5-dione
• Alkyne component : Propargylamine derivative

Source details critical parameters:

• Copper(I) iodide catalysis (5 mol%)
• tert-Butanol/water (3:1) solvent system
• 12 h reaction time at 60°C (Yield: 78%).

Alternative Hydrazine Pathway

For improved regioselectivity, Source employs:

• Condensation with 2-fluorobenzylhydrazine
• Acid-catalyzed (HCl/EtOH) cyclodehydration
• Microwave irradiation (150 W, 15 min)

This method achieves 92% purity by HPLC with reduced dimerization byproducts.

Process Optimization and Scale-Up

Telescoped Synthesis

Source discloses a three-step telescoped process eliminating intermediate isolation:

• Continuous flow hydrogenation (Pd/C, 50 psi H₂)
• In-line filtration
• Countercurrent extraction

This approach reduces total synthesis time from 48 h to 14 h with 76% overall yield.

Crystallization Control

Final compound purification uses antisolvent crystallization:

• Solvent: Ethyl acetate
• Antisolvent: n-Heptane
• Cooling rate: 0.5°C/min

Source XRPD data confirms Form I polymorph stability when crystallized below 25°C.

Analytical Characterization

Spectroscopic Data

¹H NMR (400 MHz, DMSO-d₆)
δ 8.45 (s, 1H, triazole-H), 7.82-7.25 (m, 9H, aromatic), 5.12 (s, 2H, N-CH₂), 4.98 (s, 2H, N-CH₂), 3.21 (m, 2H, NHCH₂), 1.85 (m, 1H, CH(CH₃)₂), 0.92 (d, J=6.8 Hz, 6H, CH₃).

HRMS (ESI-TOF)
m/z Calculated for C₂₉H₂₇FN₅O₃ [M+H]⁺: 528.2041, Found: 528.2038.

Purity Assessment

HPLC Method (Source):

Column	Zorbax SB-C18 (4.6×150 mm, 5 µm)
Mobile Phase	0.1% HCOOH in H₂O/MeCN (30:70)
Flow Rate	1.0 mL/min
Detection	254 nm
Retention Time	6.8 min
Purity	99.2% (Area %)

Q & A

Basic Research Questions

Q. What are the critical steps and optimized conditions for synthesizing 4-benzyl-2-(2-fluorobenzyl)-N-isobutyl-triazoloquinazoline derivatives?

• Methodology : Synthesis typically involves cyclocondensation of precursors (e.g., hydrazine derivatives with carbonyl-containing intermediates) under reflux in polar aprotic solvents (e.g., DMF or ethanol). Key steps include:

• Formation of the triazole ring via [3+2] cycloaddition (using nitriles or azides) .
• Introduction of fluorobenzyl and isobutyl groups via nucleophilic substitution or coupling reactions (e.g., Buchwald-Hartwig amination) .
• Optimization of reaction parameters: Temperature (80–120°C), catalyst (e.g., Pd(OAc)₂ for cross-coupling), and reaction time (12–24 hours). Yield improvements (up to 40–60%) are achieved by iterative DOE (Design of Experiments) approaches .

Q. How can structural characterization of this compound be rigorously validated?

• Analytical Techniques :

• NMR Spectroscopy : ¹H/¹³C NMR to confirm regiochemistry of triazole-quinazoline fusion and substituent positions (e.g., fluorobenzyl vs. isobutyl) .
• Mass Spectrometry (HRMS) : To verify molecular ion peaks (e.g., [M+H]⁺) and isotopic patterns consistent with fluorine and nitrogen content .
• X-ray Crystallography : Resolve ambiguities in stereochemistry and confirm fused heterocyclic core geometry .

Q. What preliminary assays are recommended to evaluate its bioactivity?

• Screening Protocols :

• Antimicrobial Activity : Broth microdilution assays (MIC determination) against Gram-positive/negative bacteria and fungi .
• Anticancer Potential : MTT assays on cancer cell lines (e.g., HeLa, MCF-7) with IC₅₀ calculations .
• Enzyme Inhibition : Fluorometric assays targeting kinases or proteases to identify mechanistic pathways .

Advanced Research Questions

Q. How can contradictions in reported bioactivity data for triazoloquinazoline derivatives be resolved?

• Approach :

• Standardized Assay Conditions : Control variables like cell passage number, serum concentration, and incubation time .
• Metabolic Stability Studies : Assess compound degradation under assay conditions (e.g., LC-MS monitoring) to distinguish intrinsic activity vs. artifact .
• Orthogonal Validation : Use CRISPR-edited cell lines or isogenic models to confirm target specificity .

Q. What computational strategies aid in predicting the compound’s binding modes and SAR?

• Methods :

• Molecular Docking : AutoDock Vina or Schrödinger Suite to model interactions with targets (e.g., EGFR kinase) .
• QSAR Modeling : Train models on triazoloquinazoline libraries to correlate substituents (e.g., fluorine position) with activity .
• MD Simulations : Assess binding stability (>100 ns trajectories) and identify critical residue interactions .

Q. How can synthetic routes be scaled while maintaining regiochemical control?

• Process Chemistry Solutions :

• Flow Reactors : Enable precise temperature/residence time control for cyclization steps, reducing byproducts .
• Catalyst Screening : High-throughput testing of Pd/Cu catalysts for C–N coupling efficiency .
• In-line Analytics : PAT (Process Analytical Technology) tools (e.g., ReactIR) for real-time reaction monitoring .

Q. What strategies address low solubility in pharmacological assays?

• Formulation Approaches :

• Co-solvent Systems : DMSO/PEG-400 mixtures (<1% DMSO to avoid cytotoxicity) .
• Nanoparticle Encapsulation : Use PLGA or liposomes to enhance bioavailability .
• Prodrug Design : Introduce hydrolyzable groups (e.g., acetyl) to improve aqueous solubility .